Cas no 118694-10-3 (Uridine,2'-deoxy-5-fluoro-, 5'-octanoate (9CI))

• Product Name: Uridine,2'-deoxy-5-fluoro-, 5'-octanoate (9CI)
• CAS No: 118694-10-3
• MF: C₁₇H₂₅FN₂O₇
• MW: 388.388008832932
• CID: 175330
• PubChem ID: 3081679
• Update Time: 2025-04-19

Uridine,2'-deoxy-5-fluoro-, 5'-octanoate (9CI) Chemical and Physical Properties

Names and Identifiers

• Uridine,2'-deoxy-5-fluoro-, 5'-octanoate (9CI)
• [(2R,3R,4R,5R)-5-(5-fluoro-2,4-dioxo-pyrimidin-1-yl)-3,4-dihydroxy-oxo lan-2-yl]methyl octanoate
• [(2R,3S,4R,5R)-5-(5-fluoro-2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl octanoate
• 5'-Octanoyl fdurd
• 5'-Octanoyl-5-fluoro-2'-deoxyuridine
• 5'-O-octanoyl-floxuridine
• 5'-O-octanoyl-FUdR
• Uridine,2'-deoxy-5-fluoro-,5'-octanoate
• DTXSID30152208
• Uridine, 2'-deoxy-5-fluoro-, 5'-octanoate
• 118694-10-3

• Inchi： 1S/C17H25FN2O7/c1-2-3-4-5-6-7-12(21)26-9-11-13(22)14(23)16(27-11)20-8-10(18)15(24)19-17(20)25/h8,11,13-14,16,22-23H,2-7,9H2,1H3,(H,19,24,25)/t11-,13-,14-,16-/m1/s1
• InChI Key： UPKOVIISKGPRGG-XKVFNRALSA-N
• SMILES： FC1C(NC(N(C=1)[C@H]1[C@@H]([C@@H]([C@@H](COC(CCCCCCC)=O)O1)O)O)=O)=O

Computed Properties

• Exact Mass: 388.16500
• Monoisotopic Mass: 388.16457930g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 125Ų

Experimental Properties

• PSA: 130.85000
• LogP: 0.19860